4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 4-nitro-2-(3-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C17H16N2O6S/c20-17(21)15-7-6-13(19(22)23)11-16(15)12-4-3-5-14(10-12)26(24,25)18-8-1-2-9-18/h3-7,10-11H,1-2,8-9H2,(H,20,21)
• InChI Key: TYROZRBEHNDQFX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=CC(=C2)C3=C(C=CC(=C3)[N+](=O)[O-])C(=O)O
• Molecular Formula: C17H16N2O6S
• DSSTOX Substance ID: DTXSID30692336
• Molecular Weight: 376.4 g/mol
• CAS RN: 1261990-24-2

Description

4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid (4-NPSPB) is a synthetic organic compound that has a wide range of applications in scientific research. It is a highly reactive and versatile compound, which can be used in a variety of reactions and studies. 4-NPSPB is a sulfonamide derivative of benzoic acid, with a nitro group and a pyrrolidinylsulfonyl group attached to the benzoic acid structure. It is a white to off-white crystalline solid, with a melting point of approximately 164-166°C. Its chemical formula is C14H15NO6S and its molecular weight is 327.36 g/mol.

Scientific Research Applications

4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers and as a starting material in the synthesis of various pharmaceuticals and other compounds. It is also used as a ligand in the preparation of metal complexes and as a precursor in the synthesis of other organic compounds.
4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has also been used in a variety of biological studies, including studies of enzyme inhibition, protein-ligand interactions, and protein-protein interactions. In addition, it has been used in studies of drug metabolism, drug transport, and drug-target interactions.

Mechanism of Action

The exact mechanism of action of 4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is not yet fully understood. However, it is believed to act as a competitive inhibitor of enzymes, by binding to the active site of the enzyme and preventing the binding of the enzyme's substrate. It is also believed to interact with proteins, either directly or indirectly, through hydrogen bonding or electrostatic interactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% are not yet fully understood. However, it is believed to have anti-inflammatory, anti-bacterial, and anti-fungal properties. It has also been shown to have anti-tumor and anti-cancer properties, and to be an effective inhibitor of certain enzymes.

Advantages and Limitations for Lab Experiments

The advantages of using 4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in lab experiments include its ease of use, its stability, and its low cost. It is also a highly reactive and versatile compound, which makes it ideal for a range of reactions and studies.
However, there are some limitations to using 4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% in lab experiments. It is a highly reactive compound, which can lead to unwanted side reactions if not handled carefully. In addition, it is not very soluble in water, which can limit its use in aqueous solutions.

Future Directions

The potential future directions for the use of 4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% include further studies into its biochemical and physiological effects, as well as its potential applications in drug design and drug delivery systems. In addition, further studies into its mechanism of action and its interactions with proteins and enzymes could lead to the development of new drugs and therapies. Finally, further research into its use as a reagent in organic synthesis and as a catalyst in the synthesis of polymers could lead to the development of new materials and products.

Synthesis Methods

4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% can be synthesized through a two-step reaction. The first step involves the condensation of 4-nitrobenzoic acid and 3-pyrrolidinethiol in the presence of a base, such as sodium hydroxide. This reaction forms a thioamide intermediate, which is then converted to the desired product 4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% through a second reaction, involving the addition of a sulfonyl chloride. The overall reaction is as follows:
4-Nitrobenzoic acid + 3-Pyrrolidinethiol + NaOH → Thioamide intermediate → 4-Nitro-2-[3-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% + HCl